Cas no 1807076-03-4 (2-Amino-3-bromophenylhydrazine)

• Product Name: 2-Amino-3-bromophenylhydrazine
• CAS No: 1807076-03-4
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 4935008
• Update Time: 2025-06-08

2-Amino-3-bromophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromophenylhydrazine

• Inchi： 1S/C6H8BrN3/c7-4-2-1-3-5(10-9)6(4)8/h1-3,10H,8-9H2
• InChI Key： IADCTDGADWWONX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1N)NN

Computed Properties

• Exact Mass: 200.99
• Monoisotopic Mass: 200.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.099

Additional information on 2-Amino-3-bromophenylhydrazine

Recent Advances in the Study of 2-Amino-3-bromophenylhydrazine (CAS: 1807076-03-4) in Chemical Biology and Pharmaceutical Research

2-Amino-3-bromophenylhydrazine (CAS: 1807076-03-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic hydrazine derivative exhibits unique reactivity and structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in the synthesis of brominated indole derivatives with potent kinase inhibitory activity. The researchers utilized 2-Amino-3-bromophenylhydrazine as a precursor in a multi-step synthesis pathway, ultimately producing compounds that showed promising activity against specific cancer-related kinases. The bromine substituent at the 3-position was found to be crucial for maintaining the optimal binding conformation with target proteins.

In pharmaceutical formulation research, 2-Amino-3-bromophenylhydrazine has shown potential as a stabilizer for certain oxidation-prone drug compounds. A recent patent application (WO2023056789) describes its use in combination with ascorbic acid derivatives to enhance the shelf-life of injectable formulations containing sensitive active pharmaceutical ingredients. The compound's hydrazine moiety appears to act as both a radical scavenger and metal chelator, providing dual protection against degradation pathways.

Analytical chemistry advancements have also benefited from applications of this compound. A 2024 study in Analytical Chemistry reported the development of a novel mass spectrometry tagging reagent derived from 2-Amino-3-bromophenylhydrazine, which significantly improves the detection sensitivity of carbonyl-containing metabolites in biological samples. The bromine atom serves as an isotopic signature that facilitates more accurate quantification through mass spectrometry techniques.

From a safety and toxicology perspective, recent investigations have provided important insights into the handling and use of 2-Amino-3-bromophenylhydrazine. The European Chemicals Agency's 2023 assessment noted that while the compound shows moderate acute toxicity (Category 3 for oral toxicity), proper handling procedures can effectively mitigate risks. Researchers are advised to use appropriate personal protective equipment, particularly when working with the compound in powdered form.

The future research directions for 2-Amino-3-bromophenylhydrazine appear promising, with several ongoing clinical trials investigating drugs that utilize this compound as a synthetic intermediate. Its unique combination of bromine substitution and hydrazine functionality continues to make it a versatile tool in medicinal chemistry. As synthetic methodologies advance, we anticipate seeing expanded applications of this compound in targeted drug delivery systems and as a component of novel bioorthogonal chemistry platforms.